Cas no 78717-92-7 (Phosphonium, methyltriphenyl-, acetate)

Phosphonium, methyltriphenyl-, acetate structure
78717-92-7 structure
Product Name:Phosphonium, methyltriphenyl-, acetate
CAS No:78717-92-7
MF:C21H21O2P
MW:336.364006757736
CID:534048
PubChem ID:18356127
Update Time:2025-04-19

Phosphonium, methyltriphenyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, methyltriphenyl-, acetate
    • methyl(triphenyl)phosphanium,acetate
    • DTXSID10593059
    • 78717-92-7
    • SCHEMBL7872955
    • Methyl(triphenyl)phosphanium acetate
    • Inchi: 1S/C19H18P.C2H4O2/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;1-2(3)4/h2-16H,1H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: MSCBBILDMBFFRV-UHFFFAOYSA-M
    • SMILES: [P+](C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O-]C(C)=O

Computed Properties

  • Exact Mass: 336.12791691g/mol
  • Monoisotopic Mass: 336.12791691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Phosphonium, methyltriphenyl-, acetate Related Literature

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